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Compound of Interest

Compound Name: Geraniol

Cat. No.: B1671447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Geraniol, a naturally occurring acyclic monoterpene alcohol found in the essential oils of

various aromatic plants, has garnered significant attention within the scientific community for its

diverse pharmacological properties. This technical guide provides an in-depth overview of the

primary biological activities of geraniol, with a focus on its anticancer, anti-inflammatory,

antimicrobial, and neuroprotective effects. The information presented herein is intended to

serve as a comprehensive resource for researchers and professionals involved in drug

discovery and development.

Anticancer Activity
Geraniol has demonstrated potent anticancer activity across a range of cancer cell lines and in

vivo models. Its mechanisms of action are multifaceted, primarily involving the induction of

apoptosis, cell cycle arrest, and modulation of key signaling pathways involved in cancer

progression.

Quantitative Data: Cytotoxicity of Geraniol (IC50 Values)
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

geraniol against various cancer cell lines, providing a quantitative measure of its cytotoxic

potency.
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Cell Line Cancer Type IC50 Value (µM) Reference

Colo-205 Colon Cancer 20 [1]

LoVo Colon Cancer 32.1 µg/mL [2]

P388 Murine Leukemia 22.34-32.29 µg/mL [3]

U87 Glioma 41.3 µg/mL [2]

TPC-1 Thyroid Cancer 25

Signaling Pathways in Anticancer Activity
Geraniol's anticancer effects are mediated through the modulation of several critical signaling

pathways. A key mechanism is the induction of apoptosis, or programmed cell death. Geraniol
has been shown to upregulate pro-apoptotic proteins like Bax and downregulate anti-apoptotic

proteins such as Bcl-2. This shift in the Bax/Bcl-2 ratio disrupts the mitochondrial membrane

potential, leading to the release of cytochrome c and subsequent activation of the caspase

cascade, ultimately resulting in apoptotic cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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